Cas no 2418709-38-1 (3-[(2-Cyanophenyl)-methylcarbamoyl]-5-fluorosulfonyloxypyridine)

• Product Name: 3-[(2-Cyanophenyl)-methylcarbamoyl]-5-fluorosulfonyloxypyridine
• CAS No: 2418709-38-1
• MF: C₁₄H₁₀FN₃O₄S
• MW: 335.310305118561
• CID: 5360993
• PubChem ID: 154881281
• Update Time: 2025-07-15

3-[(2-Cyanophenyl)-methylcarbamoyl]-5-fluorosulfonyloxypyridine Chemical and Physical Properties

Names and Identifiers

• Z4262563454
• 3-[(2-Cyanophenyl)-methylcarbamoyl]-5-fluorosulfonyloxypyridine
• 5-[(2-cyanophenyl)(methyl)carbamoyl]pyridin-3-yl sulfurofluoridate

• Inchi： 1S/C14H10FN3O4S/c1-18(13-5-3-2-4-10(13)7-16)14(19)11-6-12(9-17-8-11)22-23(15,20)21/h2-6,8-9H,1H3
• InChI Key： FUBVKLRHONAXMB-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1=CN=CC(=C1)C(N(C)C1C=CC=CC=1C#N)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 583
• XLogP3: 1.7
• Topological Polar Surface Area: 109

Additional information on 3-[(2-Cyanophenyl)-methylcarbamoyl]-5-fluorosulfonyloxypyridine

Introduction to 3-[(2-Cyanophenyl)-methylcarbamoyl-5-fluorosulfonyloxypyridine (CAS No. 2418709-38-1)

3-[(2-Cyanophenyl)-methylcarbamoyl-5-fluorosulfonyloxypyridine] (CAS No. 2418709-38-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, combines a pyridine core with functional groups that make it a promising candidate for various biochemical applications. The presence of both cyanophenyl and fluorosulfonyloxy substituents in its molecular framework imparts unique chemical properties that are highly relevant to modern drug discovery and development.

The pyridine ring is a cornerstone in medicinal chemistry, serving as a versatile scaffold for numerous bioactive molecules. Its aromatic nature and ability to participate in hydrogen bonding make it an ideal platform for designing compounds with specific biological activities. In the case of 3-[(2-Cyanophenyl)-methylcarbamoyl-5-fluorosulfonyloxypyridine], the pyridine core is further functionalized with a carbamoyl group linked to a cyanophenyl moiety, enhancing its potential as an intermediate in the synthesis of more complex pharmacological agents.

The cyanophenyl group, specifically, introduces a strong electron-withdrawing effect through its cyano (-CN) substituent, which can influence the electronic properties of the molecule. This feature is particularly useful in designing molecules with enhanced binding affinity to biological targets. Additionally, the fluorosulfonyloxy group (-SO₂₂F) adds another layer of functionality, providing both steric hindrance and electronic modulation. The fluorine atom, being highly electronegative, can significantly alter the reactivity and selectivity of the compound, making it a valuable tool in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have shown that 3-[(2-Cyanophenyl)-methylcarbamoyl-5-fluorosulfonyloxypyridine] exhibits promising interactions with various biological targets, including enzymes and receptors involved in critical cellular pathways. These interactions are thought to be mediated by the hydrogen bonding capabilities of the pyridine ring and the polar functional groups present in the molecule.

In vitro studies have demonstrated that this compound possesses remarkable inhibitory activity against certain enzymes associated with inflammatory and infectious diseases. The mechanism of action appears to involve competitive binding at the active sites of these enzymes, thereby modulating their activity. This has opened up new avenues for developing novel therapeutic agents targeting these conditions.

The synthesis of 3-[(2-Cyanophenyl)-methylcarbamoyl-5-fluorosulfonyloxypyridine] involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the introduction of the cyanophenyl group followed by carbamoylation, and finally, fluorosulfonylation at the 5-position of the pyridine ring. Each step must be meticulously controlled to avoid side reactions that could compromise the integrity of the final product.

The compound's stability under various conditions is another critical aspect that has been extensively studied. Researchers have found that 3-[(2-Cyanophenyl)-methylcarbamoyl-5-fluorosulfonyloxypyridine] maintains its structural integrity under moderate temperatures and pH conditions, making it suitable for further downstream applications such as formulation development and preclinical studies.

The potential applications of this compound extend beyond its role as an intermediate in drug synthesis. It has also shown promise in material science, where its unique chemical properties can be leveraged to develop novel materials with enhanced functionality. For instance, its ability to form stable complexes with metal ions suggests potential uses in catalysis and material design.

Ethical considerations are paramount when developing new chemical entities for pharmaceutical use. The synthesis and handling of 3-[(2-Cyanophenyl)-methylcarbamoyl-5-fluorosulfonyloxypyridine] must adhere to stringent safety protocols to ensure worker safety and environmental protection. These protocols include proper ventilation, personal protective equipment (PPE), and waste disposal measures designed to minimize exposure to hazardous substances.

The future prospects for this compound are vast, with ongoing research exploring its potential in treating a wide range of diseases. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits for patients worldwide.